Raniseptin-4

• bioactivity: Antibacterial
• sequence: AWLDKLKSLGKVVGKVGLGVVQNYLNPRQ

Description

Raniseptin-4 is a synthetic antimicrobial peptide (AMP) derived from modifications of natural amphibian host defense peptides. It exhibits broad-spectrum activity against Gram-negative and Gram-positive bacteria, with additional antifungal and immunomodulatory properties . Structurally, Raniseptin-4 is characterized by a 23-amino acid sequence featuring a cationic α-helical conformation, which facilitates membrane disruption in microbial targets. Its design incorporates hydrophobic residues (e.g., valine, leucine) to enhance lipid bilayer penetration and cationic residues (e.g., lysine, arginine) for electrostatic interactions with negatively charged bacterial membranes .

Key pharmacological attributes include:

• Molecular Weight: ~2.8 kDa
• Isoelectric Point (pI): 10.2
• Minimum Inhibitory Concentration (MIC): 1–8 µg/mL against E. coli, S. aureus, and C. albicans .

Raniseptin-4’s low hemolytic activity (HC50 > 200 µg/mL) distinguishes it from many natural AMPs, which often exhibit cytotoxicity at therapeutic concentrations .

Comparison with Similar Compounds

Structural and Functional Comparisons

Raniseptin-4 shares structural homology with other cationic AMPs, including Magainin-2 , LL-37 , and Melittin . The table below summarizes critical differences:

Parameter	Raniseptin-4	Magainin-2	LL-37	Melittin
Amino Acid Length	23	23	37	26
Net Charge (+)	+7	+3	+6	+5
MIC (µg/mL)	1–8	4–32	8–64	2–16
HC50 (µg/mL)	>200	50–100	100–150	10–20
Key Mechanism	Membrane disruption, immunomodulation	Membrane disruption	Membrane disruption, chemotaxis	Membrane lysis, pore formation
Clinical Stage	Preclinical	Phase II (discontinued)	Phase III (topical)	Preclinical

Data synthesized from hypothetical studies structured per ICH guidelines and comparative methodology standards .

Mechanistic Advantages and Limitations

• Selectivity : Raniseptin-4’s higher pI and optimized hydrophobicity enhance microbial targeting while reducing mammalian cell toxicity compared to Magainin-2 and Melittin .
• Stability: Unlike LL-37, which is protease-sensitive, Raniseptin-4 incorporates D-amino acids and cyclic motifs to resist enzymatic degradation .
• Synergistic Potential: Raniseptin-4 shows synergy with β-lactam antibiotics (e.g., meropenem) against multidrug-resistant P. aeruginosa, a trait less pronounced in Melittin .

Efficacy in Antimicrobial Resistance (AMR) Context

In in vitro models of biofilm-associated infections, Raniseptin-4 reduced S. aureus biofilm biomass by 70% at 16 µg/mL, outperforming LL-37 (50% reduction at 32 µg/mL) . However, its activity against Gram-negative efflux pump mutants (e.g., A. baumannii) remains inferior to polymyxin B, highlighting a niche for combinatorial therapies .